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Compound of Interest

Compound Name: 2,3-Difluoroethoxybenzene

Cat. No.: B055315 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: The introduction of fluorine into molecular scaffolds is a well-established strategy

in agrochemical design to enhance the potency, metabolic stability, and overall efficacy of

active ingredients. 2,3-Difluoroethoxybenzene is a valuable fluorinated building block that can

be incorporated into novel pesticides to modulate their physicochemical and biological

properties. The presence of the difluoroethoxy group can improve lipophilicity and resistance to

metabolic degradation, potentially leading to more potent and persistent agrochemicals. These

application notes provide a comprehensive overview of the potential applications of 2,3-
Difluoroethoxybenzene in the development of new agrochemicals, complete with detailed

experimental protocols and illustrative data.

Application: Synthesis of Novel Fungicidal
Candidates
2,3-Difluoroethoxybenzene can serve as a key intermediate in the synthesis of novel

fungicide candidates, such as those belonging to the strobilurin or SDHI (Succinate

Dehydrogenase Inhibitor) classes. The difluoroethoxyphenyl moiety can be incorporated to

enhance the compound's binding affinity to the target site and improve its systemic properties

within the plant.
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Hypothetical Fungicide Candidate: DFE-Strobin (2-((2,3-difluoroethoxy)phenyl)-N-methyl-

methoxyiminoacetamide)

Experimental Protocol: Synthesis of DFE-Strobin

This protocol outlines a multi-step synthesis of the hypothetical fungicide DFE-Strobin, starting

from 2,3-Difluoroethoxybenzene.

**Step 1: Friedel-Crafts Acylation of
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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